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Compound of Interest

Compound Name: 2-(4-Aminophenyl)succinic acid

CAS No.: 22511-21-3

Cat. No.: B1268363

Get Quote

Introduction
2-(4-Aminophenyl)succinic acid is a dicarboxylic acid derivative of significant interest in

pharmaceutical and chemical research. Its structure, featuring both an aromatic amine and a

succinic acid moiety, suggests potential applications as a building block in organic synthesis

and as a metabolite or impurity in drug development processes. Accurate and robust

quantification of this compound in various matrices, including biological fluids and reaction

mixtures, is crucial for understanding its pharmacokinetic profile, ensuring quality control, and

advancing research.

This comprehensive guide provides detailed analytical methodologies for the quantitative

determination of 2-(4-Aminophenyl)succinic acid. We will explore various analytical

techniques, offering insights into the rationale behind experimental choices and providing step-

by-step protocols to ensure reliable and reproducible results.

Chemical and Physical Properties of 2-(4-Aminophenyl)succinic acid:[1]
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Property Value

Molecular Formula C₁₀H₁₁NO₄

Molecular Weight 209.20 g/mol

IUPAC Name 2-(4-aminophenyl)butanedioic acid

CAS Number 22511-21-3

Analytical Approaches for Quantification
The choice of analytical method for 2-(4-Aminophenyl)succinic acid depends on several

factors, including the sample matrix, required sensitivity, and available instrumentation.[2] The

presence of both a chromophore (the aminophenyl group) and ionizable carboxylic acid groups

allows for detection by various techniques.

This note will focus on three primary analytical techniques:

High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A widely

accessible and robust method suitable for relatively high concentration samples.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): The gold standard for

high sensitivity and selectivity, ideal for complex biological matrices.

Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique that often requires

derivatization to improve the volatility of the analyte.

Sample Preparation: A Critical First Step
The complexity of the sample matrix dictates the extent of sample preparation required to

minimize interference and ensure accurate quantification.[3][4] For biological matrices such as

plasma, urine, or tissue homogenates, protein precipitation, liquid-liquid extraction (LLE), or

solid-phase extraction (SPE) are common approaches.[4][5]

Workflow for Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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